(24R)​-​24-​Hydroxycalcitriol

• CAS No.: 56142-94-0
• Product Name: (24R)​-​24-​Hydroxycalcitriol
• Molecular Formula: C27H44O4
• Molecular Weight: 432.6 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H44O4/c1-17(8-13-25(30)26(3,4)31)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(28)16-24(29)18(20)2/h9-10,17,21-25,28-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21-,22-,23+,24+,25-,27-/m1/s1
• Standard InChIKey: WFZKUWGUJVKMHC-UKBUZQLGSA-N
• Isomeric SMILES: C[C@H](CC[C@H](C(C)(C)O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(CCC(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Physical Description: Solid
• Description: Calcitetrol is a hydroxycalciol. It has a role as a human metabolite.; Calcitetrol, also known as 1a, 24R, 25(OH)3D3 or ro 21-7729, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, calcitetrol is considered to be a secosteroid lipid molecule. Calcitetrol is considered to be a practically insoluble (in water) and relatively neutral molecule. Calcitetrol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, calcitetrol is primarily located in the membrane (predicted from logP), mitochondria and cytoplasm.
• Synonyms: (24R)​-​1α,​24,​25-​Trihydroxyvitamin D3; 1α,24R,25-Trihydroxycholecalciferol; (1α,3β,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1,3,24,25-tetrol; 1α,24R,25-Trihydroxyvitamin D3; PRI 2193; Ro 21-7729; (1R,3S,Z)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R)-5
• PubChem Compound: 6446280
• Last Modified: Dec 23 2021